Cas no 2445790-76-9 (1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2445790-76-9
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• MDL: MFCD32692318
• CID: 5669376
• PubChem ID: 155821403
• Update Time: 2025-11-01

1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-26975976
• 2445790-76-9
• 1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol
• 1-(3-Aminooxetan-3-yl)-2,2,2-trifluoroethanol

• MDL： MFCD32692318
• Inchi： 1S/C5H8F3NO2/c6-5(7,8)3(10)4(9)1-11-2-4/h3,10H,1-2,9H2
• InChI Key： LMPINNMZOBLYJA-UHFFFAOYSA-N
• SMILES： FC(C(C1(COC1)N)O)(F)F

Computed Properties

• Exact Mass: 171.05071298g/mol
• Monoisotopic Mass: 171.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol

1-(3-Aminooxetan-3-yl)-2,2,2-Trifluoroethan-1-Ol: A Comprehensive Overview

The compound 1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2445790-76-9) is a highly specialized chemical entity with unique structural and functional properties. This molecule has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis. The trifluoroethyl group and the oxetane ring with an amino substituent contribute to its distinctive reactivity and versatility.

Recent studies have highlighted the importance of oxetane derivatives in drug design, particularly in the development of bioisosteres and prodrugs. The trifluoromethyl group is known for its lipophilic properties, which can enhance drug absorption and bioavailability. In this context, 1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol has been explored as a potential precursor for the synthesis of novel therapeutic agents targeting various disease states. Its ability to participate in nucleophilic substitution reactions makes it a valuable building block in organic synthesis.

The structural uniqueness of this compound lies in its combination of a trifluoromethylated alcohol and an oxetane ring with an amino group. This combination allows for a wide range of chemical transformations. For instance, the alcohol group can be easily converted into other functional groups such as esters or ethers, while the oxetane ring provides a rigid framework that can influence the stereochemistry of reactions. The amino group further enhances its reactivity, enabling the formation of amides or imines under appropriate conditions.

In terms of synthesis, 1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol can be prepared through various routes, including nucleophilic substitution and ring-opening reactions. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly. For example, the use of transition metal catalysts has enabled selective fluorination and oxidation steps, which are critical for constructing this complex molecule.

The applications of this compound extend beyond pharmaceuticals. Its unique properties make it a candidate for use in advanced materials such as fluoropolymers and optoelectronic devices. The trifluoromethyl group contributes to high thermal stability and low surface energy, which are desirable traits in many industrial applications. Additionally, the oxetane ring's rigidity can impart mechanical strength to polymer matrices when incorporated into polymeric materials.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of 1-(3-aminooxetan-3-yl)-2,2,2-trifluoroethan-1-ol. Understanding its fate in natural ecosystems is crucial for assessing its environmental impact. Studies suggest that under certain conditions, this compound can undergo microbial degradation via hydrolytic cleavage of the oxetane ring or oxidative transformations involving the trifluoromethyl group.

In conclusion, 1-(3-Aminooxetan-3-Yl)-2,2,2-Trifluoroethan-1-Ol (CAS No. 2445790769) is a versatile and intriguing chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.